5-Nitro-1H-benzo[d][1,3]oxazin-2(4H)-one

• IUPAC Name: 5-nitro-1,4-dihydro-3,1-benzoxazin-2-one
• InChI: InChI=1S/C8H6N2O4/c11-8-9-6-2-1-3-7(10(12)13)5(6)4-14-8/h1-3H,4H2,(H,9,11)
• InChI Key: CURYBKKHSYYDRP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC=C2[N+](=O)[O-])NC(=O)O1
• Molecular Formula: C8H6N2O4
• DSSTOX Substance ID: DTXSID801260512
• Molecular Weight: 194.14 g/mol
• CAS No.: 1002129-70-5

Description

Compounds like “5-Nitro-1H-benzo[d][1,3]oxazin-2(4H)-one” belong to a class of organic compounds known as benzoxazines. Benzoxazines are heterocyclic compounds (compounds containing a ring made up of more than one kind of atom, in this case, carbon, nitrogen, and oxygen) with a structure based on a benzene ring fused to an oxazine ring.

Synthesis Analysis

The synthesis of benzoxazine compounds often involves the reaction of phenols, formaldehyde, and primary amines. The specific synthesis route for “this compound” would depend on the specific substituents and their positions.

Molecular Structure Analysis

The molecular structure of benzoxazines is characterized by a benzene ring fused to an oxazine ring. The oxazine ring is a six-membered ring with four carbon atoms, one nitrogen atom, and one oxygen atom. The presence of nitro groups (-NO2) in the molecule would contribute to its reactivity.

Chemical Reactions Analysis

Benzoxazines can undergo a variety of chemical reactions, including polymerization and various substitution reactions. The presence of a nitro group in the “this compound” could make it more reactive towards reduction reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” would depend on its specific structure. Benzoxazines generally have high thermal stability.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some benzoxazine compounds are used as precursors to certain N-heterocyclic carbenes.

Future Directions

The study of benzoxazines is an active area of research, with potential applications in areas such as materials science and medicinal chemistry. The synthesis and study of new benzoxazine compounds like “5-Nitro-1H-benzo[d][1,3]oxazin-2(4H)-one” could contribute to these fields.